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Compound of Interest

Compound Name:
ethyl N-(3-chlorophenyl)-N-

hydroxycarbamate

CAS No.: 28266-71-9

Cat. No.: B11955609

Get Quote

CAS Number: 28266-71-9 Molecular Formula: C9H10ClNO3 Classification: Halogenated N-

Hydroxycarbamate / Potential Genotoxin

Executive Summary: Operational Directive
For Immediate Attention: This guide defines the mandatory safety and disposal protocols for

Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate. Unlike standard carbamate pesticides (e.g.,

Chlorpropham), this compound possesses an N-hydroxy moiety, structurally positioning it as a

"pre-activated" electrophile.

Core Safety Thesis: While parent carbamates often require metabolic activation to exert

genotoxicity, N-hydroxycarbamates are proximal carcinogens. They can spontaneously or

enzymatically dehydrate/esterify to form reactive nitrenium ions capable of direct DNA

alkylation. Treat this substance as a high-potency carcinogen.

Disposal Action:

Primary Stream: High-Temperature Incineration (Halogenated Waste Stream).
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Strict Prohibition: Do NOT attempt chemical deactivation (hydrolysis) in the lab; this

generates 3-chloroaniline (toxic) and ethanol.

Containment: Double-containment in polyethylene or glass; store below 4°C if holding for

disposal to prevent thermal decomposition.

Scientific Grounding: Hazard Mechanism & Logic
To understand the strictness of the disposal protocol, one must understand the chemical

behavior of the N-hydroxy functionality attached to a chlorinated aromatic ring.

The "Proximal Carcinogen" Risk
Standard carbamates (like urethane or chlorpropham) are relatively stable. They require

cytochrome P450 oxidation to become toxic. Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate
bypasses this rate-limiting step.

N-Hydroxylation: The compound already possesses the N-OH group.

Phase II Conjugation: In biological systems (or accidental contact), the N-OH group can be

acetylated or sulfated.

Nitrenium Ion Formation: The loss of the leaving group (acetate/sulfate) generates a highly

reactive nitrenium ion (

).

DNA Adducts: This ion attacks guanine residues in DNA, leading to mutations.

Because of this instability and reactivity, the compound must be isolated from reducers, strong

oxidizers, and bases during waste storage.

Visualization: Activation & Toxicity Pathway
The following diagram illustrates why this specific molecule is more hazardous than its parent

carbamate, justifying the "High Hazard" disposal classification.
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Figure 1: Mechanism of Action. The N-hydroxy group bypasses the initial metabolic activation

step, making the compound a direct precursor to DNA-damaging species.

Detailed Disposal Protocol
This protocol is designed to ensure zero environmental release and maximum operator safety.

Step 1: Waste Characterization & Segregation
Do not mix this waste with general organic solvents. The chlorine atom requires it to be treated

as Halogenated Waste, which undergoes specific scrubbing during incineration to prevent

dioxin formation.

Parameter Specification

Waste Stream ID Halogenated Organic Solids/Liquids

EPA Waste Code (Ref)
D001 (Ignitable), D022 (Chloroform-like

hazards), or P-Listed equivalent logic.

Compatibility Group
Segregate from Oxidizers (e.g., Nitric Acid) and

Strong Bases.[1]

Container Type Amber Glass (preferred) or HDPE.

Step 2: Packaging & Labeling
Primary Container: Place the substance in a screw-cap vial. If the substance is old or

potentially unstable, do not tighten the cap excessively to avoid pressure buildup, but seal

with Parafilm.
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Secondary Containment: Place the vial into a larger, clear plastic bag or a secondary jar

containing an inert absorbent (vermiculite or diatomaceous earth).

Labeling:

Chemical Name: Ethyl N-(3-chlorophenyl)-N-hydroxycarbamate.[2]

Hazard Warnings: "TOXIC," "SUSPECTED CARCINOGEN," "HALOGENATED."

Step 3: Final Disposal (Incineration)
Method: The only acceptable disposal method is Rotary Kiln Incineration at temperatures

>1000°C with a secondary combustion chamber and acid gas scrubbing.

Justification: Thermal destruction breaks the carbamate linkage and oxidizes the phenyl ring.

The scrubber neutralizes the HCl generated from the chlorine substituent.

Vendor Handoff: Hand off to a licensed hazardous waste contractor (e.g., Veolia, Clean

Harbors). Explicitly declare the "N-hydroxy" nature on the manifest to ensure the incinerator

operator is aware of potential nitrogen oxide (NOx) generation.

Visualization: Disposal Decision Logic
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Figure 2: Logical workflow for the segregation and disposal of halogenated N-

hydroxycarbamates.

Emergency Procedures: Spills & Exposure
Do not use water to clean up spills, as this spreads the contamination.
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PPE Required: Double nitrile gloves (breakthrough time <15 mins for carbamates), Tyvek lab

coat, safety goggles, and a P95/N95 respirator (if powder).

Spill Cleanup:

Solid: Cover with wet paper towels (dampened with ethanol, not water) to prevent dust,

then scoop into a waste jar.

Liquid: Absorb with vermiculite or sand.

Decontamination of Surface: After removing the bulk material, wash the surface with a 10%

Sodium Carbonate solution followed by soap and water. The mild base helps hydrolyze

residual traces, though it generates chloroaniline (which must then be wiped up and

disposed of as solid waste).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-ethyl-n-3-chlorophenyl-n-hydroxycarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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